Cas no 329217-07-4 (7-Benzyloxy-10,11-dihydrodibenzob,f1,4thiazepin-11-one)

• Product Name: 7-Benzyloxy-10,11-dihydrodibenzob,f1,4thiazepin-11-one
• CAS No: 329217-07-4
• MF: C₂₀H₁₅NO₂S
• MW: 333.403603792191
• CID: 825562
• Update Time: 2026-04-29

7-Benzyloxy-10,11-dihydrodibenzob,f1,4thiazepin-11-one Chemical and Physical Properties

Names and Identifiers

• 7-Benzyloxy-10,11-dihydrodibenzo[b,f[[1,4]thiazepin-11-one
• 2-phenylmethoxy-5H-benzo[b][1,4]benzothiazepin-6-one
• 7-(Phenylmethoxy)-dibenzo[b,f][1,4]thiazepin-11(10H)-one
• 7-Benzyloxy-10,11-dihydrodibenzob,f1,4thiazepin-11-one

Computed Properties

• Exact Mass: 333.08200

Experimental Properties

• Density: 1.279±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 240-242 ºC
• Boiling Point: 456.061°C at 760 mmHg
• Flash Point: 229.618°C
• Refractive Index: 1.664
• Solubility: Insuluble (9.7E-3 g/L) (25 ºC),
• PSA: 63.63000
• LogP: 5.12050

Additional information on 7-Benzyloxy-10,11-dihydrodibenzob,f1,4thiazepin-11-one

Introduction to 7-Benzyloxy-10,11-dihydrodibenzob,f1,4thiazepin-11-one (CAS No: 329217-07-4)

7-Benzyloxy-10,11-dihydrodibenzob,f1,4thiazepin-11-one is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its Chemical Abstracts Service (CAS) number 329217-07-4, belongs to the dibenzob,f1,4thiazepine class, a scaffold known for its potential biological activity. The presence of a benzyloxy substituent at the 7-position and the 11-one moiety at the 11-position contributes to its unique chemical properties and reactivity, making it a valuable candidate for further investigation in drug discovery.

The compound's structure is characterized by a fused ring system consisting of two benzene rings connected by a thiophene ring, with an additional nitrogen atom incorporated into the system. This arrangement creates a rigid framework that can interact with biological targets in specific ways. The benzyloxy group not only influences the electronic properties of the molecule but also enhances its solubility in organic solvents, facilitating its use in various synthetic and analytical procedures.

In recent years, there has been growing interest in exploring the pharmacological potential of dibenzob,f1,4thiazepine derivatives due to their reported activities as serotonin receptor modulators. Specifically, compounds within this class have shown promise in treating neurological disorders such as depression and anxiety. The 7-Benzyloxy-10,11-dihydrodibenzob,f1,4thiazepin-11-one derivative is being investigated for its ability to modulate serotonin receptors, particularly the 5-HT1A receptor, which is implicated in mood regulation and cognitive function.

Recent studies have highlighted the importance of optimizing the substitution pattern on the dibenzob,f1,4thiazepine core to enhance binding affinity and selectivity. The introduction of the benzyloxy group at the 7-position appears to improve metabolic stability while maintaining potent receptor interaction. This balance is crucial for developing drugs that are both effective and safe for therapeutic use. Computational modeling and molecular dynamics simulations have been employed to understand how this compound interacts with its biological targets at an atomic level.

The synthesis of 7-Benzyloxy-10,11-dihydrodibenzob,f1,4thiazepin-11-one involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps include cyclization reactions to form the fused ring system and nucleophilic substitution to introduce the benzyloxy group. Advances in synthetic methodologies have enabled more efficient and scalable production processes for such complex molecules. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the desired carbon-carbon bonds with high precision.

Once synthesized, 7-Benzyloxy-10,11-dihydrodibenzob,f1,4thiazepin-11-one undergoes rigorous testing to evaluate its pharmacokinetic properties. These include assessments of solubility, stability under various conditions, and metabolic degradation pathways. Understanding these parameters is essential for determining appropriate dosing regimens and predicting potential side effects. Preclinical studies often involve testing the compound's efficacy in animal models before moving on to human trials.

One of the most compelling aspects of this compound is its potential as a lead molecule for developing novel therapeutics. By modifying different parts of its structure, researchers can explore a wide range of biological activities beyond serotonin receptor modulation. For instance, altering the substitution pattern or introducing additional functional groups could lead to compounds with enhanced activity against other neurological disorders or even oncological conditions.

The role of computational chemistry in drug discovery cannot be overstated. Molecular modeling tools allow researchers to predict how different compounds will behave in biological systems without conducting extensive experimental trials. This approach has significantly reduced the time and cost associated with developing new drugs. For 7-Benzyloxy-10,11-dihydrodibenzob,f1,4thiazepin-11-one, computational studies have provided insights into its binding mode at serotonin receptors and helped guide structural optimization efforts.

As research progresses, collaborations between academic institutions and pharmaceutical companies are becoming increasingly common. These partnerships facilitate knowledge sharing and accelerate the translation of laboratory findings into clinical applications. The development pipeline for 7-Benzyloxy-10,11-dihydrodibenzob,f1,4thiazepin-11-one benefits from such collaborations, ensuring that promising compounds are rapidly advanced through preclinical testing and regulatory approval processes.

The future prospects for 7-Benzyloxy-10,11-dihydrodibenzob,f1,4thiazepin-11-one are bright given its unique structural features and reported biological activities. Ongoing research aims to further refine its pharmacological profile by exploring analogs with improved efficacy and reduced side effects. Additionally, investigating its mechanism of action will provide a deeper understanding of how it interacts with biological targets at a molecular level.

In conclusion,7-Benzyloxy-10,11-dihydrodibenzob,f1,4thiazepin-11-one (CAS No: 329217-07-4) represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas. Its complex structure offers opportunities for innovation in drug design while its reported activities suggest it may serve as a valuable tool for treating neurological disorders. As research continues to uncover new insights into this compound's properties,7-Benzyloxy-10,11-dihydrodibenzob,f1,4thiazepin-11-one is poised to play an important role in future medical breakthroughs.